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Compound of Interest

Compound Name: LS-75

Cat. No.: B042276 Get Quote

Product Identifier: LS-75 Chemical Name: 5,11-dihydro-6H-pyrido[2,3-b][1][2]benzodiazepin-6-

one CAS Number: 885-70-1 Molecular Formula: C₁₂H₉N₃O

This document provides essential safety and logistical information for the proper disposal of the

chemical compound LS-75. The following procedures are designed for researchers, scientists,

and drug development professionals to ensure safe handling and compliance with

environmental regulations.

Hazard Assessment and Safety Precautions
The toxicological and ecological properties of LS-75 have not been fully investigated.

Therefore, it is crucial to handle this compound with caution and assume it is hazardous.

Personal Protective Equipment (PPE) Required:

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: Wear a lab coat or other protective clothing.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.

Segregation and Storage of LS-75 Waste
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Proper segregation of chemical waste is critical to prevent accidental reactions and to ensure

compliant disposal.

Waste Container: Collect LS-75 waste in a dedicated, properly labeled, and sealed

container. The container should be compatible with the waste and any solvent used for

dissolution.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name ("5,11-dihydro-6H-pyrido[2,3-b][1][2]benzodiazepin-6-one"), and the CAS

number ("885-70-1").

Storage: Store the waste container in a designated satellite accumulation area away from

incompatible materials.

Step-by-Step Disposal Procedure
The recommended disposal method for LS-75 is incineration by a licensed hazardous waste

disposal facility.

Preparation for Disposal:

Ensure all unused LS-75 and any materials contaminated with LS-75 (e.g., weighing

boats, contaminated gloves, filter paper) are collected in the designated hazardous waste

container.

If LS-75 is in solid form, it is recommended to dissolve or mix it with a combustible solvent.

This facilitates the incineration process. Consult with your institution's Environmental

Health and Safety (EHS) office for approved solvents.

Contacting EHS:

Once the waste container is ready for disposal, contact your institution's EHS office to

arrange for a pickup.

Provide them with all necessary information about the waste, including the chemical

name, CAS number, and quantity.

Incineration (to be performed by a licensed facility):
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The licensed waste disposal facility will transport the waste for incineration.

Incineration should be carried out in a regulated chemical incinerator equipped with an

afterburner and scrubber to neutralize harmful combustion byproducts.

Quantitative Data for Disposal
The following table provides estimated parameters for the incineration of LS-75, based on

general guidelines for nitrogen-containing organic compounds. Specific conditions should be

determined by the licensed waste disposal facility.

Parameter
Recommended
Value/Range

Notes

Combustible Solvent
Ethanol, Methanol, or other

flammable organic solvent

The choice of solvent should

be approved by your EHS

office and the disposal facility.

The solvent-to-waste ratio

should be sufficient to ensure

complete dissolution or a

homogenous mixture.

Incineration Temperature 850°C - 1200°C

Higher temperatures ensure

the complete destruction of the

compound and its nitrogen-

containing byproducts.[3][4]

Residence Time > 2 seconds

A sufficient residence time in

the combustion chamber is

crucial for complete

destruction.[3]

Post-Combustion Treatment Afterburner and Scrubber

An afterburner ensures the

complete combustion of any

remaining organic material,

while a scrubber neutralizes

acidic gases that may be

formed, particularly NOx from

the nitrogen in LS-75.
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Visualizations
Disposal Workflow for LS-75
The following diagram outlines the procedural steps for the proper disposal of LS-75.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b042276?utm_src=pdf-body
https://www.benchchem.com/product/b042276?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LS-75 Disposal Workflow

Start: LS-75 Waste Generation

Wear Appropriate PPE

Segregate LS-75 Waste

Label Waste Container Correctly

Store in Satellite Accumulation Area

Dissolve in Combustible Solvent (if applicable)

Contact Environmental Health & Safety (EHS)

Waste Pickup by EHS

Transport to Licensed Disposal Facility

Incineration with Afterburner and Scrubber

End: Complete Destruction

Click to download full resolution via product page

Caption: A flowchart illustrating the step-by-step process for the safe disposal of LS-75.
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Biological Context: M2 Muscarinic Receptor Signaling
Pathway
LS-75 is a known intermediate in the synthesis of antagonists for the M2 muscarinic

acetylcholine receptor. Understanding the signaling pathway of this receptor provides context

for the research applications of compounds derived from LS-75.
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Caption: A diagram of the M2 muscarinic acetylcholine receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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